Cas no 1375474-18-2 (3-butoxy-2,2-dimethylcyclobutan-1-ol)

• Product Name: 3-butoxy-2,2-dimethylcyclobutan-1-ol
• CAS No: 1375474-18-2
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• MDL: MFCD21602678
• CID: 4594726
• PubChem ID: 66344784
• Update Time: 2025-06-26

3-butoxy-2,2-dimethylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-butoxy-2,2-dimethylcyclobutan-1-ol
• Cyclobutanol, 3-butoxy-2,2-dimethyl-

• MDL： MFCD21602678
• Inchi： 1S/C10H20O2/c1-4-5-6-12-9-7-8(11)10(9,2)3/h8-9,11H,4-7H2,1-3H3
• InChI Key： WHKSHYVDDXUWES-UHFFFAOYSA-N
• SMILES： C1(O)CC(OCCCC)C1(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives

Additional information on 3-butoxy-2,2-dimethylcyclobutan-1-ol

Introduction to 3-butoxy-2,2-dimethylcyclobutan-1-ol (CAS No. 1375474-18-2)

3-butoxy-2,2-dimethylcyclobutan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1375474-18-2, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and material science due to its unique structural and functional properties. This compound belongs to the class of cycloalkanol derivatives, characterized by a cyclobutane ring substituted with a butoxy group and two methyl groups at the 2-position. The presence of these functional groups imparts distinct chemical reactivity and potential biological activity, making it a subject of interest for researchers exploring novel synthetic pathways and applications.

The molecular structure of 3-butoxy-2,2-dimethylcyclobutan-1-ol consists of a rigid cyclobutane core, which provides stability and influences its conformational flexibility. The butoxy group (-O-C₄H₉) introduces polarity and hydrophilic characteristics, while the two methyl groups (-CH₃) enhance steric hindrance and affect the compound's solubility profile. This combination of structural features makes it a versatile intermediate in organic synthesis, particularly in the development of fine chemicals and pharmaceutical intermediates.

In recent years, there has been growing interest in cycloalkanol derivatives due to their potential applications in drug design and material science. The rigid bicyclic framework of 3-butoxy-2,2-dimethylcyclobutan-1-ol offers a scaffold for designing molecules with specific biological activities. For instance, studies have shown that cycloalkanol derivatives can serve as key intermediates in the synthesis of bioactive molecules targeting neurological disorders, inflammation, and metabolic diseases. The unique electronic properties of the cyclobutane ring, combined with the electron-withdrawing effects of the butoxy group, make this compound a promising candidate for further exploration.

One of the most compelling aspects of 3-butoxy-2,2-dimethylcyclobutan-1-ol is its role in medicinal chemistry. Researchers have utilized this compound as a building block for synthesizing novel heterocyclic compounds with potential therapeutic effects. For example, modifications of the cyclobutane ring have led to the development of compounds with anti-inflammatory and analgesic properties. Additionally, the butoxy group can be further functionalized to introduce additional pharmacophores, enhancing the biological activity of the resulting molecules.

The synthetic utility of 3-butoxy-2,2-dimethylcyclobutan-1-ol has also been explored in industrial applications. Its stability under various reaction conditions makes it an ideal candidate for use in multi-step synthetic routes. Furthermore, its compatibility with a wide range of reagents allows for diverse chemical transformations, enabling chemists to tailor its structure for specific applications. This flexibility has made it a valuable tool in the pharmaceutical industry for developing high-value intermediates.

Recent advancements in computational chemistry have further enhanced our understanding of 3-butoxy-2,2-dimethylcyclobutan-1-ol's properties. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These computational approaches have complemented experimental work by predicting binding affinities and identifying potential lead compounds. Such interdisciplinary efforts are crucial for accelerating the discovery and development of new therapeutic agents.

The environmental impact of using 3-butoxy-2,2-dimethylcyclobutan-1-ol as an intermediate has also been considered. Due to its stable structure and moderate reactivity, it is expected to have minimal environmental persistence. However, further studies are needed to assess its biodegradability and potential effects on aquatic ecosystems. Responsible chemical management practices should be employed to ensure that its use does not contribute to environmental contamination.

In conclusion,3-butoxy-2,2-dimethylcyclobutan-1-ol (CAS No. 1375474-18-2) represents a significant advancement in pharmaceutical chemistry and material science. Its unique structural features and synthetic versatility make it a valuable compound for drug discovery and industrial applications. As research continues to uncover new possibilities for this molecule,3-butoxy-2,2-dimethylcyclobutan-1-ol is poised to play an increasingly important role in shaping the future of chemical innovation.